Cas no 1354951-50-0 (7-Chloro-5-methyl-[1,2,4]triazolo[4,3-c]pyrimidine)

• Product Name: 7-Chloro-5-methyl-[1,2,4]triazolo[4,3-c]pyrimidine
• CAS No: 1354951-50-0
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD20441519
• CID: 4592449
• PubChem ID: 54594939
• Update Time: 2023-08-09

7-Chloro-5-methyl-[1,2,4]triazolo[4,3-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-methyl-[1,2,4]triazolo[4,3-c]pyrimidine
• 7-chloro-5-methyl[1,2,4]triazolo[4,3-c]pyrimidine
• HTS001575
• 7-Chloro-5-methyl-[1,2,4]triazolo[4,3-c]pyrimidine

• MDL： MFCD20441519
• Inchi： 1S/C6H5ClN4/c1-4-9-5(7)2-6-10-8-3-11(4)6/h2-3H,1H3
• InChI Key： RVAIQSKWWCNIDC-UHFFFAOYSA-N
• SMILES： ClC1=CC2=NN=CN2C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1